Cas no 1089548-26-4 (N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide)
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1089548-26-4
- EN300-26684200
- AKOS034036141
- N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide
- Z280050348
- N-(1-cyanocycloheptyl)-2-[(2,4-dimethylphenyl)methyl-methylamino]acetamide
-
- Inchi: 1S/C20H29N3O/c1-16-8-9-18(17(2)12-16)13-23(3)14-19(24)22-20(15-21)10-6-4-5-7-11-20/h8-9,12H,4-7,10-11,13-14H2,1-3H3,(H,22,24)
- InChI Key: ILOAQNLFPUZORB-UHFFFAOYSA-N
- SMILES: O=C(CN(C)CC1C=CC(C)=CC=1C)NC1(C#N)CCCCCC1
Computed Properties
- Exact Mass: 327.231062557g/mol
- Monoisotopic Mass: 327.231062557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 56.1Ų
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684200-0.05g |
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide |
1089548-26-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide (CAS No. 1089548-26-4): An Overview of Its Structure, Synthesis, and Biological Applications
N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide (CAS No. 1089548-26-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amides and features a complex molecular architecture that includes a cycloheptyl ring, a cyano group, and a substituted phenyl moiety. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research endeavors.
The chemical structure of N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide is characterized by its central amide bond, which links the cycloheptyl and phenyl moieties. The cycloheptyl ring, substituted with a cyano group, provides rigidity and stability to the molecule, while the phenyl ring, decorated with methyl groups, contributes to its lipophilicity and potential for receptor binding. The presence of the methylamino group further enhances its biological activity by facilitating interactions with target proteins or enzymes.
The synthesis of N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a cyano-substituted cycloheptylamine with an appropriate acyl chloride or acid anhydride, followed by N-alkylation with a substituted benzyl methylamine. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for large-scale production and further research.
In terms of biological applications, N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide has shown promising activity in several areas of medicinal chemistry. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, this compound has been investigated for its anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders.
Recent research has also explored the pharmacokinetic properties of N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its intended target sites in the body without significant degradation or toxicity. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.
The potential therapeutic applications of N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide extend beyond enzyme inhibition and anti-inflammatory effects. Ongoing research is investigating its role in modulating other biological processes such as cell signaling pathways and gene expression. These studies aim to uncover new mechanisms by which this compound can exert its therapeutic effects and identify novel targets for drug development.
In conclusion, N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide (CAS No. 1089548-26-4) is a versatile compound with a unique chemical structure that holds significant promise in the fields of medicinal chemistry and pharmaceutical research. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it an attractive candidate for further development into therapeutic agents for various diseases. Continued research into its biological activities and pharmacological properties will undoubtedly contribute to our understanding of its full therapeutic potential.
1089548-26-4 (N-(1-cyanocycloheptyl)-2-{[(2,4-dimethylphenyl)methyl](methyl)amino}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)